Cas no 2137691-11-1 (spiro[2.3]hexane-5-carbothioamide)

• Product Name: spiro[2.3]hexane-5-carbothioamide
• CAS No: 2137691-11-1
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 4640093
• Update Time: 2025-11-01

spiro[2.3]hexane-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• spiro[2.3]hexane-5-carbothioamide

• Inchi： 1S/C7H11NS/c8-6(9)5-3-7(4-5)1-2-7/h5H,1-4H2,(H2,8,9)
• InChI Key： SQBMOCQXPODJFN-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(N)=S)C2)C1

Additional information on spiro[2.3]hexane-5-carbothioamide

Chemical Profile of Spiro[2.3]hexane-5-carbothioamide (CAS No. 2137691-11-1)

Spiro[2.3]hexane-5-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2137691-11-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic thioamide derivative exhibits a unique structural framework, combining a spirocyclic core with a carbothioamide functional group, which makes it a promising candidate for further investigation in drug discovery and molecular design.

The spirocyclic structure of Spiro[2.3]hexane-5-carbothioamide contributes to its distinct physicochemical properties, including enhanced metabolic stability and improved bioavailability. These characteristics are particularly valuable in the development of therapeutic agents where pharmacokinetic profiles play a critical role in determining clinical efficacy. The presence of the carbothioamide moiety further enhances its potential as a pharmacophore, allowing for diverse interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in spirocyclic compounds due to their ability to exhibit conformational rigidity, which can improve binding affinity and selectivity in drug-target interactions. Spiro[2.3]hexane-5-carbothioamide is no exception, and its unique structural features have prompted researchers to explore its potential applications in various therapeutic areas. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs.

Moreover, the thioamide group in Spiro[2.3]hexane-5-carbothioamide provides a versatile platform for further chemical modifications, enabling the synthesis of analogues with tailored biological activities. This flexibility has been exploited in several research endeavors aimed at optimizing pharmacological properties such as solubility, permeability, and metabolic stability. The compound's compatibility with modern synthetic methodologies has also facilitated its integration into complex drug development pipelines.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of Spiro[2.3]hexane-5-carbothioamide as a lead compound. These tools have allowed researchers to predict and analyze its interactions with biological targets at an atomic level, providing insights into its mechanism of action and potential side effects. Such computational studies are crucial in accelerating the drug discovery process and reducing the reliance on empirical screening methods.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Spiro[2.3]hexane-5-carbothioamide for treating neurological disorders. Preliminary research indicates that its structural features may enable it to cross the blood-brain barrier, a critical requirement for effective treatment of central nervous system (CNS) diseases. Additionally, its ability to modulate neurotransmitter pathways suggests that it could be developed into novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the application of Spiro[2.3]hexane-5-carbothioamide in oncology research. The compound's unique chemical scaffold has been investigated for its potential to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. Early-stage studies have shown promising results in cell-based assays, indicating that it may serve as a basis for developing targeted therapies against various types of cancer.

The synthesis of Spiro[2.3]hexane-5-carbothioamide presents both challenges and opportunities for chemists working in medicinal chemistry. While the spirocyclic core requires precise synthetic strategies to ensure high yield and purity, recent innovations in catalytic methods have made it more feasible to produce this compound on a scalable basis. These advancements have opened doors for large-scale synthesis and preclinical testing, bringing us closer to realizing its full pharmaceutical potential.

In conclusion, Spiro[2.3]hexane-5-carbothioamide (CAS No. 2137691-11-1) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its spirocyclic framework combined with the carbothioamide functional group makes it an attractive candidate for further exploration in drug discovery across multiple therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.